Cas no 500-41-4 (3-fluorodiphenylamine)

• Product Name: 3-fluorodiphenylamine
• CAS No: 500-41-4
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 933125
• PubChem ID: 2774466
• Update Time: 2025-04-19

3-fluorodiphenylamine Chemical and Physical Properties

Names and Identifiers

• 3-fluorodiphenylamine
• 3-fluoro-N-phenylaniline
• 3-fluoranyl-N-phenyl-aniline
• 3-fluoro-N-phenyl-aniline
• N-phenyl-3-fluoroaniline
• Z1201622027
• 3-fluorophenylaniline
• A827944
• YALRBUHWXPELQP-UHFFFAOYSA-N
• AKOS006230218
• SCHEMBL1118619
• DTXSID00379046
• CS-0308259
• 500-41-4
• MFCD03094201
• N-(3-Fluorophenyl)aniline
• EN300-112823
• PS-8458

• MDL： MFCD03094201
• Inchi： 1S/C12H10FN/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9,14H
• InChI Key： YALRBUHWXPELQP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.08000
• Monoisotopic Mass: 187.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.172
• Boiling Point: 285.9°C at 760 mmHg
• Flash Point: 126.7°C
• Refractive Index: 1.613
• PSA: 12.03000
• LogP: 3.64230

3-fluorodiphenylamine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)